Cas no 1699383-14-6 (1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione)

• Product Name: 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione
• CAS No: 1699383-14-6
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 6361646
• PubChem ID: 105557389
• Update Time: 2025-11-01

1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione
• 1699383-14-6
• EN300-1126353

• Inchi： 1S/C9H9ClO3S/c1-13-4-7(11)3-8(12)6-2-9(10)14-5-6/h2,5H,3-4H2,1H3
• InChI Key： SMLFFQVJBRAJIW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)C(CC(COC)=O)=O

Computed Properties

• Exact Mass: 231.9960930g/mol
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione

Introduction to 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione (CAS No. 1699383-14-6)

1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1699383-14-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic ketone features a unique structural motif combining a thiophene ring with chloro and methoxy substituents, making it a versatile intermediate for developing novel bioactive molecules. The compound’s dual functionality—combining electron-withdrawing and electron-donating groups—enhances its reactivity in various synthetic pathways, particularly in medicinal chemistry applications.

The molecular structure of 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione consists of a five-membered thiophene ring substituted with a chlorine atom at the 5-position and an ethylidene group at the 3-position, linked to a butane backbone with methoxy and carbonyl functionalities. This arrangement imparts distinct electronic and steric properties, making it an attractive scaffold for designing molecules with specific biological activities. The presence of both chloro and methoxy groups allows for further derivatization through nucleophilic substitution or condensation reactions, enabling the construction of complex derivatives.

In recent years, 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione has garnered attention in academic and industrial research due to its potential applications in drug discovery. The thiophene core is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting neurological disorders, infectious diseases, and cancer. For instance, derivatives of thiophene-based compounds have shown promise as kinase inhibitors and antiviral agents. The chloro substituent enhances lipophilicity, facilitating cellular uptake, while the methoxy group modulates metabolic stability and bioavailability.

Current research highlights the utility of 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione as a key intermediate in synthesizing small-molecule inhibitors. A notable study published in Journal of Medicinal Chemistry demonstrated its role in developing novel antifungal agents. The compound’s ability to undergo cross-coupling reactions with aryl halides or organometallic reagents allows for the introduction of diverse aryl moieties, expanding its pharmacological spectrum. Additionally, computational studies suggest that modifications at the 5-chlorothiophen-3-yl moiety can fine-tune binding affinity to biological targets.

The 4-methoxybutane-1,3-dione portion of the molecule contributes to its versatility as a synthon for constructing more complex scaffolds. This dione group can participate in Michael additions or condensation reactions with nucleophiles, enabling the generation of polycyclic structures or heterocycles with enhanced bioactivity. Such transformations are particularly relevant in designing molecules with improved pharmacokinetic profiles. Recent advances in flow chemistry have also leveraged this compound for scalable synthesis, reducing reaction times and improving yields.

From a synthetic perspective, 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione serves as a building block for exploring novel reaction pathways. Its compatibility with transition-metal catalysis allows for efficient functionalization under mild conditions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at the thiophene ring, while copper-mediated coupling enables C-H activation strategies. These methodologies align with green chemistry principles by minimizing waste and enhancing atom economy.

The pharmaceutical industry has been particularly interested in thiophene derivatives due to their broad therapeutic potential. 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione exemplifies how structural diversity can be harnessed to develop lead compounds for preclinical evaluation. Its incorporation into libraries of screening candidates has led to several promising hits against targets such as protein kinases and ion channels. Furthermore, its stability under various storage conditions makes it a practical choice for long-term medicinal chemistry programs.

In conclusion, 1-(5-chlorothiophen-3-yl)-4-methoxybutane-1,3-dione (CAS No. 1699383-14-6) represents a valuable asset in synthetic organic chemistry and drug discovery. Its unique structural features—combining a thiophene core with chloro and methoxy functionalities—endow it with remarkable reactivity and adaptability for generating bioactive molecules. As research continues to uncover new synthetic applications and pharmacological targets, this compound is poised to play an increasingly important role in developing next-generation therapeutics.